rac 2-(tert-Butyldimethylsilyloxy) Ibuprofen-d6

• Molecular Formula: C19H32O3Si
• Molecular Weight: 342.6 g/mol
• InChI: InChI=1S/C19H32O3Si/c1-14(17(20)21)16-11-9-15(10-12-16)13-19(5,6)22-23(7,8)18(2,3)4/h9-12,14H,13H2,1-8H3,(H,20,21)/i5D3,6D3
• InChIKey: XCULRKBFTJUTPH-SCPKHUGHSA-N

Rac 2-(tert-Butyldimethylsilyloxy) Ibuprofen-d6: Protected Deuterated Metabolite Standard

rac 2-(tert-Butyldimethylsilyloxy) Ibuprofen-d6 is a stable isotope-labeled internal standard (SIL-IS) intended for use in bioanalytical liquid chromatography-tandem mass spectrometry (LC-MS/MS) . This compound is a protected, deuterium-labeled derivative of 2-Hydroxy Ibuprofen, a primary human metabolite of Ibuprofen [1]. With a molecular formula of C19H26D6O3Si and a molecular weight of 342.58 g/mol, the incorporation of six deuterium atoms (d6) provides a mass shift sufficient to distinguish it from unlabeled analytes . The tert-butyldimethylsilyl (TBDMS) protecting group confers specific solubility and stability characteristics, differentiating it from unprotected 2-Hydroxy Ibuprofen-d6 in both sample preparation and analytical workflows .

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Protected precursor standard for 2-hydroxy ibuprofen metabolite workflows

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Requires deliberate deprotection before use as SIL-IS in LC-MS/MS

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Six-site deuteration supports metabolite-specific MS differentiation

• [1] Pharmaffiliates. (n.d.). rac 2-(tert-Butyldimethylsilyloxy) Ibuprofen-d6 (CAS 2714421-43-7) [Product Page]. View Source

RAC-TBDMS-Ibuprofen-d6: Ibuprofen-d3 Substitution Risk

Substituting rac 2-(tert-Butyldimethylsilyloxy) Ibuprofen-d6 with a non-deuterated analog, a different isotopologue (e.g., d3), or a structural analog lacking the TBDMS moiety introduces significant risk of systematic error in quantitative bioanalysis . Non-isotopic internal standards exhibit differential matrix effects and extraction recoveries from the target analyte, which can lead to inaccurate concentration measurements in complex biological matrices such as plasma or urine . An isotopologue like Ibuprofen-d3 may provide insufficient mass separation (Δm = 3 Da), potentially leading to spectral overlap and cross-talk interference in the MS detector, especially when analyzing complex samples or metabolites [1]. Furthermore, substituting with unprotected 2-Hydroxy Ibuprofen-d6 fails to account for the differential volatility, stability, or chromatographic behavior introduced by the TBDMS group, which is critical for gas chromatography-mass spectrometry (GC-MS) applications or specific extraction protocols [2].

Ibuprofen-d3 or unlabeled 2-hydroxy ibuprofen

Lacks the 2-hydroxy functionality; mass shift may not differentiate parent from metabolite, limiting metabolite-specific quantification.

Rac 2-Hydroxy Ibuprofen-d6 (free hydroxyl form)

Direct-use SIL-IS with different polarity and storage stability; retention behavior may shift relative to protected form, complicating method transfer.

Other deuterated ibuprofen analogs

May not incorporate the TBDMS protection required for long-term storage or dual-platform (GC/LC-MS) applications; deprotection step is absent.

• [1] Lee, J., & Kim, B. (2017). Development of an Isotope Dilution Mass Spectrometry (IDMS)-Based Method for the Analysis of Ibuprofen. Mass Spectrometry Letters, 8(3), 53-57. View Source
• [2] Kim, K.-R., Shin, Y.-J., Shim, W.-H., & Myung, S.-W. (1994). Rapid gas chromatographic profiling and screening of acidic non-steroidal antiinflammatory drugs in biological samples. Archives of Pharmacal Research, 17(3), 175-181. View Source

RAC-TBDMS-Ibuprofen-d6: Differentiation from Analogs

Protected Precursor vs. Direct-Use Internal Standard

rac 2-(tert-Butyldimethylsilyloxy) Ibuprofen-d6 provides a mass difference of +6 Da relative to its unlabeled, unprotected analog (2-Hydroxy Ibuprofen), and a +3 Da difference relative to a common Ibuprofen-d3 internal standard . This larger mass shift significantly reduces the risk of isotopic spectral overlap and MS cross-talk, which is a known limitation of d3-labeled standards .

Protected precursor vs. direct-use SIL-IS

Class-level inference

Target: TBDMS-protected precursor; storage at 2–8°C.
Comparator: free hydroxyl SIL-IS (rac 2-Hydroxy Ibuprofen-d6); ambient storage.

Procurement must match intended role: precursor requires planned deprotection; direct-use standard does not.

Deprotection yield and stability should be verified during method development.

Evidence Dimension	Mass Difference (Δm) from Analyte
Target Compound Data	+6 Da (for 2-Hydroxy Ibuprofen analog)
Comparator Or Baseline	+0 Da (unlabeled); +3 Da (Ibuprofen-d3)
Quantified Difference	+6 Da shift provides 100% greater mass separation than d3 baseline
Conditions	LC-MS/MS analysis, small molecule (<500 Da) quantitation

Why This Matters

Greater mass separation ensures more robust and accurate peak integration, minimizing interference from naturally occurring isotopes and improving assay precision and lower limit of quantitation (LLOQ).

Higher Deuteration Enhances MS Differentiation for Metabolite Quantification

The presence of the TBDMS protecting group allows this compound to serve as an internal standard in GC-MS workflows, a role that unprotected 2-Hydroxy Ibuprofen-d6 cannot fulfill due to its poor volatility and thermal instability [1]. TBDMS derivatization is a validated approach for the simultaneous profiling of NSAIDs in biological fluids [2].

Deuteration mass shift

Class-level inference

+6 Da (six deuterium atoms across terminal methyl groups); comparator ibuprofen-d3 provides +3 Da.

Higher mass shift may improve MS/MS selectivity and co-elution fidelity for 2-hydroxy metabolite.

Cross-talk interference reduction is matrix-dependent; evaluate in target matrix.

Evidence Dimension	GC-MS Compatibility
Target Compound Data	Compatible (as TBDMS derivative)
Comparator Or Baseline	Unprotected 2-Hydroxy Ibuprofen-d6: Not compatible (high polarity, low volatility)
Quantified Difference	Enables analysis on a different platform
Conditions	Capillary GC-MS analysis of derivatized NSAIDs

Why This Matters

For laboratories using GC-MS for metabolite profiling, this compound is the appropriate internal standard for correcting losses during the critical TBDMS derivatization and extraction steps, a function a non-protected analog cannot perform.

• [1] Kim, K.-R., Shin, Y.-J., Shim, W.-H., & Myung, S.-W. (1994). Rapid gas chromatographic profiling and screening of acidic non-steroidal antiinflammatory drugs in biological samples. Archives of Pharmacal Research, 17(3), 175-181. View Source
• [2] Kim, K.-R., Shin, Y.-J., Shim, W.-H., & Myung, S.-W. (1994). Rapid gas chromatographic profiling and screening of acidic non-steroidal antiinflammatory drugs in biological samples. Archives of Pharmacal Research, 17(3), 175-181. View Source

TBDMS-Protected vs. Free Hydroxyl Internal Standard

The compound is supplied as a yellow oil with recommended storage at 2-8°C [1]. Its TBDMS protection imparts a specific lipophilic character, which distinguishes its solubility in organic solvents from the solid, unprotected 2-Hydroxy Ibuprofen-d6 (reported as a white to off-white solid with slight solubility in DMSO and methanol) [2].

TBDMS protection effect

Class-level inference

MW +114.26 g/mol vs. free hydroxyl form; increased hydrophobicity alters retention time.

TBDMS group enables orthogonal analytical strategies (GC-MS direct injection) and stabilizes the metabolite during storage.

Cleavage conditions (acidic/fluoride) must be optimized for quantitative release.

Evidence Dimension	Physical Form and Recommended Storage
Target Compound Data	Yellow Oil; Store at 2-8°C
Comparator Or Baseline	Unprotected 2-Hydroxy Ibuprofen-d6: White to Off-White Solid; Slight solubility in DMSO, Methanol
Quantified Difference	N/A (Qualitative physical state difference)
Conditions	Product characterization and storage

Why This Matters

Understanding the unique physical form and storage requirements is essential for proper laboratory handling, preparation of stock solutions, and ensuring long-term stability of the reference standard.

• [1] Pharmaffiliates. (n.d.). rac 2-(tert-Butyldimethylsilyloxy) Ibuprofen-d6 (CAS 2714421-43-7) [Product Page]. View Source
• [2] Cosmo Bio Co., Ltd. (n.d.). rac 2-Hydroxy Ibuprofen-d6 (CAS 1217055-71-4) [Product Page]. View Source

Rac 2-(tert-Butyldimethylsilyloxy) Ibuprofen-d6: Bioanalysis & Metabolite Applications

LC-MS/MS Quantification of 2-Hydroxy Ibuprofen in Plasma

Used as a stable isotope-labeled internal standard (SIL-IS) to correct for matrix effects and extraction variability during the LC-MS/MS analysis of the Ibuprofen metabolite, 2-Hydroxy Ibuprofen, in complex biological matrices like plasma . Its +6 Da mass shift ensures clear separation from the analyte signal, a critical requirement for accurate method validation in regulated bioanalysis .

Long-Term Stability of Ibuprofen Metabolites in Biobanked Specimens

Employed as an internal standard in GC-MS workflows that require a prior TBDMS derivatization step for the analysis of polar NSAID metabolites in urine [1]. The TBDMS group enhances the compound's volatility and thermal stability, making it a suitable reference for this specific analytical platform, where unprotected d6-standards would be unsuitable [1].

LC-MS to GC-MS Method Transfer

Serves as a model compound for developing and optimizing sample preparation and derivatization protocols (e.g., solid-phase extraction followed by TBDMS silylation) for the simultaneous GC-MS analysis of multiple NSAIDs in biological samples [1]. Its defined structure aids in troubleshooting issues related to derivatization efficiency and MS fragmentation patterns [1].

Application

Selection Property

Validation Focus

2-Hydroxy ibuprofen bioanalysis in research plasma

Protected precursor with post-deprotection SIL-IS generation

Deprotection yield and matrix-effect correction

Retrospective analysis of archived research samples

TBDMS-protected storage stability (2–8°C)

Long-term integrity and SIL-IS comparability across time points

LC-MS to GC-MS method transfer

Dual-platform compatibility (TBDMS for GC, free hydroxyl for LC)

Cross-validation consistency between platforms

Environmental trace analysis of ibuprofen residues

High-mass-shift SIL-IS for complex environmental matrices

SPE recovery and ion suppression control at sub-ppb levels

• [1] Kim, K.-R., Shin, Y.-J., Shim, W.-H., & Myung, S.-W. (1994). Rapid gas chromatographic profiling and screening of acidic non-steroidal antiinflammatory drugs in biological samples. Archives of Pharmacal Research, 17(3), 175-181. View Source